Cas no 74222-95-0 (Methyl 2-(Isocyanatosulfonyl)benzoate)

Methyl 2-(Isocyanatosulfonyl)benzoate structure
74222-95-0 structure
Product Name:Methyl 2-(Isocyanatosulfonyl)benzoate
CAS No:74222-95-0
MF:C9H7NO5S
MW:241.220581293106
CID:571890
PubChem ID:156281
Update Time:2025-04-19

Methyl 2-(Isocyanatosulfonyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,2-(isocyanatosulfonyl)-, methyl ester
    • methyl 2-isocyanatosulfonylbenzoate
    • Methyl 2-(isocyanatosulphonyl)benzoate
    • methyl 2-[(oxomethylidene)sulfamoyl]benzoate
    • (2-Carbomethoxyphenyl)sulfonyl isocyanate
    • 2-(Carbomethoxy)benzenesulfonyl isocyanate
    • 2-(Methoxycarbonyl)benzenesulfonyl isocyanate
    • 2-(Methoxycarbonyl)phenylsulfonyl isocyanate
    • Methyl 2-(isocyanatosulfonyl)benzoate
    • methyl 2-(isocyanatosulfonyl)-benzoate
    • 2-(methoxycarbonyl)benzenesulfonylisocyanate
    • 74222-95-0
    • 2-methoxycarbonylbenzenesulfonylisocyanate
    • 2-methoxycarbonylphenylsulfonylisocyanate
    • 2-methoxycarbonylbenzenesulfonyl isocyanate
    • 2-carbomethoxyphenylsulfonylisocyanate
    • 2-carbomethoxybenzenesulfonylisocyanate
    • 2-carbomethoxyphenylsulfonyl isocyanate
    • Methyl 2(isocyanatosulfonyl)benzoate
    • NS00022744
    • SCHEMBL6228820
    • EINECS 277-779-0
    • DTXSID3073630
    • 2-methoxycarbonyl-phenylsulphonyl isocyanate
    • 2-carbomethoxybenzene-sulfonyl isocyanate
    • 2-carbomethoxybenzenesulfonyl isocyanate
    • o-carbomethoxybenzenesulfonyl isocyanate
    • HVQWYKPSNHGIDD-UHFFFAOYSA-N
    • NYK86J2JNA
    • 2-methoxycarbonylphenylsulfonyl isocyanate
    • Methyl-2-(isocyanatosulfonyl)benzoat
    • Benzoic acid, 2-(isocyanatosulfonyl)-, methyl ester
    • Methyl 2-(Isocyanatosulfonyl)benzoate
    • Inchi: 1S/C9H7NO5S/c1-15-9(12)7-4-2-3-5-8(7)16(13,14)10-6-11/h2-5H,1H3
    • InChI Key: HVQWYKPSNHGIDD-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1C(=O)OC)(N=C=O)(=O)=O

Computed Properties

  • Exact Mass: 241.004
  • Monoisotopic Mass: 241.004
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 98.2A^2
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.38±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 362°C at 760 mmHg
  • Flash Point: 172.7°C
  • Refractive Index: 1.57
  • Solubility: Very slightly soluble (0.34 g/l) (25 º C),

Methyl 2-(Isocyanatosulfonyl)benzoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M217620-50mg
Methyl 2-(Isocyanatosulfonyl)benzoate
74222-95-0
50mg
$184.00 2023-05-18
TRC
M217620-100mg
Methyl 2-(Isocyanatosulfonyl)benzoate
74222-95-0
100mg
$333.00 2023-05-18
TRC
M217620-250mg
Methyl 2-(Isocyanatosulfonyl)benzoate
74222-95-0
250mg
$ 800.00 2023-09-07
TRC
M217620-500mg
Methyl 2-(Isocyanatosulfonyl)benzoate
74222-95-0
500mg
$1292.00 2023-05-18
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